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Compound of Interest

Compound Name: 5-Ethyl-isoxazole-4-carboxylic acid

Cat. No.: B158690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and handling
information for 5-Ethyl-isoxazole-4-carboxylic acid (CAS No. 134541-03-0). The information
herein is compiled from supplier data and safety information for structurally related compounds.
It is imperative to note that a comprehensive, experimentally verified Safety Data Sheet (SDS)
for this specific compound is not publicly available. Therefore, all handling and safety
procedures should be conducted with caution, treating the substance as potentially hazardous.

Chemical and Physical Properties

Quantitative data for 5-Ethyl-isoxazole-4-carboxylic acid is limited. The following table
summarizes the available information, with some data being predicted.
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Property Value Source

ChemicalBook[1], Chemical-

CAS Number 134541-03-0 _
Suppliers.com[2]
Molecular Formula CeéH7NOs3 ChemicalBook[1]
Molecular Weight 141.12 g/mol ChemicalBook][1]
Melting Point 85-87 °C ChemicalBook[1]
Boiling Point 290.4 £ 20.0 °C (Predicted) ChemicalBook[1]
Density 1.273 + 0.06 g/cm? (Predicted) = ChemicalBook[1]
pKa 2.81 £ 0.10 (Predicted) ChemicalBook][1]

Hazard Identification and Safety Precautions

Due to the lack of specific toxicological data for 5-Ethyl-isoxazole-4-carboxylic acid, the
hazard information is based on predictions and data from similar isoxazole-containing
compounds. The GHS hazard statements provided by suppliers should be considered
provisional.

Predicted Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:
A comprehensive set of precautionary statements should be followed, including:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P264: Wash hands and any exposed skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

Handling and Storage

Proper laboratory practices are essential when handling 5-Ethyl-isoxazole-4-carboxylic acid.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Use personal protective equipment (PPE) as detailed in the table below.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container.

» Keep in a cool, dry, and well-ventilated place.
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» Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection _
lab coat, and appropriate footwear.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter is recommended.

Experimental Protocols: Synthesis of Related
Isoxazole Carboxylic Acids

While a specific experimental protocol for the synthesis of 5-Ethyl-isoxazole-4-carboxylic
acid was not found, the following is a detailed methodology for the synthesis of a structurally
related compound, ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, which can be hydrolyzed to
the corresponding carboxylic acid. This procedure is adapted from Organic Syntheses.[3]

A. Ethyl B-pyrrolidinocrotonate Synthesis:

o Combine ethyl acetoacetate (1.00 mole) and pyrrolidine (1.00 mole) in 400 mL of benzene in
a 1-L flask equipped with a Dean-Stark water separator and a condenser.

e Place the flask under a nitrogen atmosphere and reflux vigorously for 45 minutes, or until the
theoretical amount of water (18 mL) is collected.

e Remove the benzene using a rotary evaporator to yield ethyl B-pyrrolidinocrotonate. This
product can be used in the next step without further purification.

B. Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate Synthesis:

e In a 5-L, three-necked flask, dissolve ethyl B-pyrrolidinocrotonate (1.00 mole), 1-nitropropane
(12.29 mole), and triethylamine (400 mL) in 1 L of chloroform.
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« Fit the flask with a dropping funnel and a gas-inlet tube, and cool it in an ice bath under a
nitrogen atmosphere.

e While stirring, slowly add a solution of phosphorus oxychloride (1.11 mole) in 200 mL of
chloroform from the dropping funnel.

 After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for 1 hour.

e Pour the reaction mixture into a 4-L separatory funnel and wash with 1 L of cold water.

e Wash the chloroform layer with 6 N hydrochloric acid until the wash remains acidic to remove
amine bases.

e Successively wash the chloroform extracts with 5% aqueous sodium hydroxide and
saturated brine.

e Dry the chloroform layer over anhydrous magnesium sulfate and filter.
e Remove the solvent using a rotary evaporator.
e Distill the product under vacuum to yield ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate.

Visualizations

The following diagrams illustrate key logical workflows for handling and risk assessment of 5-
Ethyl-isoxazole-4-carboxylic acid.
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Caption: Safe handling workflow for 5-Ethyl-isoxazole-4-carboxylic acid.
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Caption: Risk assessment decision-making for handling 5-Ethyl-isoxazole-4-carboxylic acid.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet. All laboratory work should be conducted by trained professionals in
accordance with established safety protocols and regulations. Users should perform their own

risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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